[2-(Aminomethyl)-1,4-oxazepan-4-yl]-[3-(trifluoromethyl)phenyl]methanone;hydrochloride

• IUPAC Name: [2-(aminomethyl)-1,4-oxazepan-4-yl]-[3-(trifluoromethyl)phenyl]methanone;hydrochloride
• InChI: InChI=1S/C14H17F3N2O2.ClH/c15-14(16,17)11-4-1-3-10(7-11)13(20)19-5-2-6-21-12(8-18)9-19;/h1,3-4,7,12H,2,5-6,8-9,18H2;1H
• InChI Key: YDQVOTPGIARORL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(OC1)CN)C(=O)C2=CC(=CC=C2)C(F)(F)F.Cl
• Molecular Formula: C14H18ClF3N2O2
• Molecular Weight: 338.75 g/mol

Description

The compound is a complex organic molecule. It contains a 1,4-oxazepan ring, which is a seven-membered heterocyclic compound with one oxygen and one nitrogen. The molecule also contains a trifluoromethyl group attached to a phenyl ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, the synthesis of similar compounds often involves the construction of the heterocyclic ring from different cyclic or acyclic precursors, or the functionalization of preformed rings.

Molecular Structure Analysis

The molecule contains a 1,4-oxazepan ring, a trifluoromethyl group, and a phenyl ring. The presence of these groups can significantly influence the molecule’s physical and chemical properties.

Scientific Research Applications

Chemical Analysis and Identification

In a detailed study, Nakajima et al. (2012) identified and analyzed two new compounds found in commercial products in the Tokyo area, one of which is closely related to the azepane isomer of AM-2233. This compound was isolated and identified through a combination of sophisticated techniques, including liquid chromatography–mass spectrometry, gas chromatography–mass spectrometry, accurate mass spectrometry, and nuclear magnetic resonance spectroscopy. These techniques are essential for the precise identification and analysis of chemical compounds, demonstrating the compound's relevance in forensic toxicology and chemical analysis fields (Nakajima et al., 2012).

Synthesis and Biological Evaluation

Several studies have focused on the synthesis and biological evaluation of related compounds. Gouhar and Raafat (2015) prepared a compound and allowed it to react with different nucleophile agents, including hydrazine hydrate, phenyl hydrazine, and hydroxylamine hydrochloride, to evaluate its anticancer properties. This demonstrates the compound's potential in the synthesis of biologically active molecules (Gouhar & Raafat, 2015). Additionally, Chaudhari (2012) synthesized a compound with antimicrobial properties, emphasizing the relevance of such compounds in developing new antimicrobial agents (Chaudhari, 2012).

Drug Synthesis and Characterization

Zhan Feilong (2011) conducted a study on the synthesis of Dronedarone Hydrochloride, highlighting the complex synthesis process of this drug, which involved multiple reaction steps and yielded about 41% overall. This study demonstrates the compound's significance in the pharmaceutical industry, particularly in drug synthesis and development (Zhan Feilong, 2011).

Structural Characterization

A side product in the synthesis of a new anti-tuberculosis drug candidate was structurally characterized by Eckhardt et al. (2020). The crystal and molecular structure of the compound, belonging to a class of new anti-tuberculosis drug candidates, was reported, emphasizing the compound's potential in developing novel treatments for tuberculosis (Eckhardt et al., 2020).

Design and Characterization of Derivatives

Jirjees (2022) designed and characterized new oxazepine derivatives. The synthesis involved reactions with aniline and aromatic heterocyclic aldehydes, leading to the formation of Schiff bases and oxazepine structures. These were characterized using FTIR, mass spectral, and elemental analyses. The purity of the compounds was confirmed using TLC, indicating the compound's importance in designing new chemical entities with potential applications in various fields (Jirjees, 2022).